Cas no 884507-13-5 ([(3-fluoropyridin-2-yl)methyl](methyl)amine)

• Product Name: [(3-fluoropyridin-2-yl)methyl](methyl)amine
• CAS No: 884507-13-5
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD09025827
• CID: 710527
• PubChem ID: 18525718
• Update Time: 2025-06-10

[(3-fluoropyridin-2-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,3-fluoro-N-methyl-
• 1-(3-fluoropyridin-2-yl)-N-methylmethanamine
• 3-Fluoro-N-methylpyrid-2-ylmethylamine
• 3-Fluoro-N-methylpyrid-2-ylmethylamine, Tech.
• 3-FLUORO-N-METHYLPYRIDIN-2-YLMETHYLAMINE
• [(3-fluoropyridin-2-yl)methyl](methyl)amine
• EN300-1264685
• 3-Fluoro-N-methylpyrid-2-ylmethylamine,tech.
• TS-01830
• P10655
• DTXSID10594480
• 3-fluoro-N-Methylpyrid-2-ylmethylamine, AldrichCPR
• 884507-13-5
• PB12566
• J-512552
• SCHEMBL2712754
• AKOS006282333
• DB-348224

• MDL： MFCD09025827
• Inchi： 1S/C7H9FN2/c1-9-5-7-6(8)3-2-4-10-7/h2-4,9H,5H2,1H3
• InChI Key： CRJRGUJNAQPYJG-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CNC

Computed Properties

• Exact Mass: 140.07500
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 167.4°C at 760 mmHg
• Flash Point: 55°C
• Refractive Index: 1.495
• PSA: 24.92000
• LogP: 1.33100

[(3-fluoropyridin-2-yl)methyl](methyl)amine Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on [(3-fluoropyridin-2-yl)methyl](methyl)amine

Comprehensive Overview of [(3-Fluoropyridin-2-yl)methyl](methyl)amine (CAS No. 884507-13-5)

[(3-Fluoropyridin-2-yl)methyl](methyl)amine (CAS No. 884507-13-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FPMMA, is characterized by its unique structural features, which include a fluorinated pyridine ring and a methylamine group. These characteristics contribute to its potential applications in the development of novel therapeutic agents.

The molecular formula of [(3-Fluoropyridin-2-yl)methyl](methyl)amine is C₈H₁₀FN₂, and it has a molecular weight of approximately 157.17 g/mol. The compound's structure can be represented as:

The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in improving their pharmacokinetic profiles.

In recent years, [(3-Fluoropyridin-2-yl)methyl](methyl)amine has been extensively studied for its potential as a building block in the synthesis of various bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in designing inhibitors for kinases, which play a critical role in signal transduction and cell proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the use of FPMMA as a key intermediate in the synthesis of potent and selective inhibitors for the Janus kinase (JAK) family. These inhibitors have shown promise in treating inflammatory diseases and certain types of cancer. The unique structural features of FPMMA allow it to form stable complexes with target proteins, thereby enhancing its efficacy as a therapeutic agent.

Beyond kinase inhibition, [(3-Fluoropyridin-2-yl)methyl](methyl)amine has also been investigated for its potential in modulating other biological targets. For example, it has been used in the development of ligands for G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic applications. The ability to fine-tune the properties of these ligands through structural modifications has opened new avenues for drug discovery.

In addition to its role as a synthetic intermediate, FPMMA has been studied for its intrinsic biological activities. Preliminary studies have suggested that it may possess anti-inflammatory properties, although further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications.

The synthesis of [(3-Fluoropyridin-2-yl)methyl](methyl)amine can be achieved through various routes, including nucleophilic substitution reactions and transition metal-catalyzed coupling reactions. One common method involves the reaction of 3-fluoropyridine with methylamine followed by methylation. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial considerations in both academic research and industrial settings.

The physical and chemical properties of FPMMA have been well-characterized. It is a colorless liquid at room temperature with a boiling point around 140°C at atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in various chemical reactions and analytical techniques.

In conclusion, [(3-Fluoropyridin-2-yl)methyl](methyl)amine (CAS No. 884507-13-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic applications make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern drug discovery efforts.